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Compound of Interest

Compound Name: 1-Cyclohexene-1-carboxaldehyde

Cat. No.: B073562 Get Quote

An In-depth Technical Guide on the Physical Properties of 1-Cyclohexene-1-carboxaldehyde

This technical guide provides a comprehensive overview of the core physical properties of 1-
Cyclohexene-1-carboxaldehyde, specifically its boiling point and density. The information is

tailored for researchers, scientists, and professionals in the field of drug development,

presenting quantitative data, detailed experimental protocols, and a logical workflow diagram.

Physical Properties of 1-Cyclohexene-1-
carboxaldehyde
1-Cyclohexene-1-carboxaldehyde is an α,β-unsaturated aldehyde that serves as a reactant

in various chemical syntheses.[1] A clear understanding of its physical properties is essential

for its proper handling, application, and the design of synthetic routes.

Quantitative Data
The key physical properties of 1-Cyclohexene-1-carboxaldehyde are summarized in the table

below for easy reference and comparison.

Physical Property Value Conditions

Boiling Point 61 °C at 10 mmHg

Density 0.966 g/mL at 25 °C
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Data sourced from multiple chemical suppliers and databases.[1][2][3]

Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

the boiling point and density of liquid compounds like 1-Cyclohexene-1-carboxaldehyde.

Determination of Boiling Point (Microscale Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small quantities of a substance, the capillary method using a Thiele tube is a

common and effective technique.[4][5]

Materials:

Thiele tube

Mineral oil

Thermometer (0-200 °C range)

Small test tube (e.g., 75x12 mm)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Heating source (Bunsen burner or heating mantle)

Sample of 1-Cyclohexene-1-carboxaldehyde

Procedure:

Sample Preparation: A few drops of 1-Cyclohexene-1-carboxaldehyde are placed into the

small test tube.[6]

Capillary Insertion: The capillary tube, with its open end down, is placed inside the test tube

containing the sample.
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Apparatus Assembly: The test tube is securely attached to the thermometer using a rubber

band. The bulb of the thermometer should be level with the bottom of the test tube.

Heating: The thermometer and test tube assembly are immersed in the mineral oil within the

Thiele tube, ensuring the sample is below the oil level.[4] The side arm of the Thiele tube is

then gently heated.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

open end of the capillary tube. Heating should continue until the bubbling is continuous.[4][6]

Boiling Point Determination: The heat source is removed, and the apparatus is allowed to

cool. The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.[5]

Determination of Density
Density is an intrinsic physical property defined as the mass of a substance per unit volume.[7]

For a liquid like 1-Cyclohexene-1-carboxaldehyde, it can be determined by accurately

measuring its mass and volume.

Materials:

Analytical balance

Volumetric flask or graduated cylinder (e.g., 10 mL)

Pipette

Beaker

Sample of 1-Cyclohexene-1-carboxaldehyde

Procedure:

Mass of Empty Container: The mass of a clean, dry beaker or volumetric flask is accurately

measured using an analytical balance.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/product/b073562?utm_src=pdf-body
https://www.benchchem.com/product/b073562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Volume Measurement: A precise volume of 1-Cyclohexene-1-carboxaldehyde is

transferred into the pre-weighed container using a pipette and volumetric flask or a

graduated cylinder.

Mass of Container with Liquid: The total mass of the container and the liquid sample is

measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container from the total mass. The density is then calculated by dividing the mass of the

liquid by its volume.[8]

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental procedures for determining

the boiling point and density of 1-Cyclohexene-1-carboxaldehyde.
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Workflow for Determining Physical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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